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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonyl fluoride

Cat. No.: B142115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobenzenesulfonyl fluoride
(NBSF), a valuable tool in chemical biology and drug discovery. The document details its
chemical and physical properties, synthesis, and applications, with a particular focus on its role
as a covalent modifier of proteins.

Core Properties of 4-Nitrobenzenesulfonyl Fluoride

4-Nitrobenzenesulfonyl fluoride is a yellow crystalline powder at room temperature.[1] Its key
identifiers and physicochemical properties are summarized in the tables below for easy
reference.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

349-96-2[1][2][3][4]

Molecular Formula

CeHaFNO4S[1][2][3]

Molecular Weight 205.16 g/mol [1][3]1[4]

Synonyms p-Nitrobenzenesulfonyl fluoride, 4-NBSF[2][3]
InChl Key HRLAPUHJWRZEIC-UHFFFAOYSA-N[4]
SMILES 0=S(F)(clccc(ccl)--INVALID-LINK--=0)=0[4]

Table 2: Physicochemical Properties

Property Value

Appearance Yellow crystalline powder|[1]
Melting Point 78-80 °C[4]

Boiling Point 305.1 °C at 760 mmHg[2]
Density 1.554 g/cm3[2]

Flash Point 138.3 °C[2]

Refractive Index 1.544[2]

Vapor Pressure

0.00151 mmHg at 25°C[2]

Synthesis of 4-Nitrobenzenesulfonyl Fluoride

A common and effective method for synthesizing 4-Nitrobenzenesulfonyl fluoride is through

the fluorination of 4-nitrobenzene-1-sulfonyl chloride. A detailed experimental protocol is

provided below.

Experimental Protocol: Synthesis from 4-Nitrobenzene-

1-sulfonyl Chloride
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This protocol outlines a general procedure for the synthesis of 4-Nitrobenzenesulfonyl
fluoride.[1]

Materials:

4-nitrobenzene-1-sulfonyl chloride (90.2 mmol)
o Potassium fluoride (KF, 451 mmol)[1]

e 18-crown-6 (4.5 mmol)[1]

e Acetonitrile (CHsCN, 500 mL)[1]

o Ethyl acetate (EtOAc, 600 mL)[1]

e Deionized water (H20)

» Saturated brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a 500 mL solution of 4-nitrobenzene-1-sulfonyl chloride in acetonitrile, add potassium
fluoride and 18-crown-6.

« Stir the reaction mixture at room temperature for 24 hours.
o Evaporate the solvent to dryness using a rotary evaporator.
o Dissolve the residue in ethyl acetate.

e Wash the organic solution sequentially with deionized water (3 x 300 mL) and saturated
brine (300 mL).[1]

» Dry the organic layer over anhydrous sodium sulfate.

« Filter the solution and concentrate it in a vacuum to yield 4-Nitrobenzenesulfonyl fluoride
as a yellow solid.[1]
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Workflow Diagram:

Start: 4-nitrobenzene-1-sulfonyl chloride in Acetonitrile

Evaporate Solvent

Filter and Concentrate

End: 4-Nitrobenzenesulfonyl fluoride

Click to download full resolution via product page
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Caption: Synthesis of 4-Nitrobenzenesulfonyl fluoride.

Applications in Research and Drug Development

4-Nitrobenzenesulfonyl fluoride is a valuable reagent in chemical biology and drug
development, primarily utilized as a protein modifying agent. Its sulfonyl fluoride moiety acts as
a reactive "warhead" that can form covalent bonds with specific amino acid residues within
proteins.[5]

Covalent Modification of Tyrosine Residues

NBSF is particularly noted for its specificity towards modifying tyrosine residues in proteins.[3]
[6] The electrophilic sulfur atom of the sulfonyl fluoride is susceptible to nucleophilic attack by
the hydroxyl group of the tyrosine side chain. This reaction results in the formation of a stable
sulfonate ester linkage, effectively and irreversibly modifying the protein.

Mechanism of Tyrosine Modification:

Reactants

) Product
4-Nitrobenzenesulfonyl fluoride | | Sulfonyl Fluoride Exchange (SuFEx)

| Covalently Modified Tyrosine

M’

Tyrosine Residue

Click to download full resolution via product page
Caption: Covalent modification of tyrosine by NBSF.
This targeted modification is a powerful tool for:

» Enzyme Inhibition: By modifying a critical tyrosine residue in an enzyme's active site, NBSF
and its derivatives can act as irreversible inhibitors.[6]
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o Target Identification and Validation: Sulfonyl fluoride probes are used to identify and validate
drug targets by covalently labeling proteins in complex biological samples.[6][7]

e Chemical Proteomics: These probes enable the enrichment and identification of target
proteins from cell lysates.[7]

Role in Drug Discovery

The sulfonyl fluoride moiety is considered a "privileged warhead" in medicinal chemistry.[5] Its
reactivity can be tuned by modifying the aromatic ring, allowing for the development of highly
specific covalent inhibitors. Aromatic sulfonyl fluorides with a nitro group have shown

remarkable antibacterial activity, highlighting their potential in developing new antibiotics.[8][9]

Signaling Pathway Inhibition (Conceptual):

The covalent modification of a key protein, such as a kinase, by a sulfonyl fluoride inhibitor can
block downstream signaling events.

Upstream Signal @y] Fluoride I@

Target Kinase (e.g., with active site Tyrosine)

7
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Substrate Protein

l

Downstream Signaling
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Caption: Inhibition of a signaling pathway by a sulfonyl fluoride.

Experimental Protocol: Protein Modification

The following is a generalized protocol for the covalent modification of a protein with 4-
Nitrobenzenesulfonyl fluoride. Specific conditions such as concentration, temperature, and
incubation time will need to be optimized for the particular protein of interest.

Materials:

Purified protein of interest containing accessible tyrosine residues.

4-Nitrobenzenesulfonyl fluoride (NBSF).

Reaction buffer (e.g., phosphate-buffered saline, pH 7.4).

Quenching reagent (e.g., a primary amine like Tris or glycine).

Analytical tools for confirming modification (e.g., mass spectrometry, SDS-PAGE).
Procedure:

o Prepare a stock solution of NBSF in an appropriate organic solvent (e.g., DMSO).
 Dilute the protein to the desired concentration in the reaction buffer.

o Add the NBSF stock solution to the protein solution to achieve the desired final
concentration.

 Incubate the reaction mixture at a controlled temperature for a specific duration.
» Quench the reaction by adding an excess of the quenching reagent.

¢ Analyze the reaction products to confirm covalent modification and determine the extent of
labeling.

Experimental Workflow:
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Start: Purified Protein

Prepare NBSF Stock Solution

l
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'
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Quench Reaction

Analyze Modified Protein (e.g., Mass Spec)

End: Characterized Modified Protein

Click to download full resolution via product page

Caption: Workflow for protein modification with NBSF.

This guide provides foundational knowledge on 4-Nitrobenzenesulfonyl fluoride, empowering

researchers to effectively utilize this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142115#4-nitrobenzenesulfonyl-fluoride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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